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Compound of Interest

Compound Name: 2-(Furan-2-yl)acetic acid

Cat. No.: B1265584 Get Quote

For Immediate Reference: Proper Disposal of 2-(Furan-2-yl)acetic Acid

The proper disposal of 2-(Furan-2-yl)acetic acid is critical to ensure laboratory safety and

environmental protection. This chemical is classified as hazardous, and as such, requires

specific handling and disposal procedures. It is harmful if swallowed, causes skin irritation, can

result in serious eye damage, and may cause respiratory irritation. Therefore, it must not be

disposed of in regular trash or poured down the drain[1][2]. The recommended method of

disposal is through a licensed hazardous waste disposal company[3][4].

Hazard Classification of 2-(Furan-2-yl)acetic Acid
Hazard Class GHS Code Description

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: Sigma-Aldrich Safety Data Sheet
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This protocol outlines the necessary steps for the safe disposal of 2-(Furan-2-yl)acetic acid
from a laboratory setting. Adherence to these procedures is mandatory to comply with safety

regulations and institutional policies.

Personal Protective Equipment (PPE)
Before handling 2-(Furan-2-yl)acetic acid for disposal, ensure you are wearing the

appropriate personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat.

Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-approved

respirator.

Waste Collection and Storage
Container: Use a designated, leak-proof, and chemically compatible container for collecting

waste 2-(Furan-2-yl)acetic acid. The container must be in good condition with a secure

lid[5].

Labeling: Immediately label the waste container with the words "Hazardous Waste" and the

full chemical name: "2-(Furan-2-yl)acetic acid"[1]. Do not use abbreviations. The label

should also include the date of waste generation, the laboratory or room number, and the

principal investigator's name and contact information[1].

Segregation: Store the waste container in a designated secondary containment area,

segregated from incompatible materials[5][6].

Arranging for Disposal
Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your

institution's Environmental Health and Safety (EHS) department or the equivalent office to

arrange for a hazardous waste pickup[1][6].
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Documentation: Complete any required hazardous waste disposal forms provided by your

EHS office. This will likely include listing the chemical name and quantity[1].

Decontamination of Empty Containers
Empty containers that previously held 2-(Furan-2-yl)acetic acid must also be treated as

hazardous waste unless properly decontaminated.

Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., water, if the

residue is soluble). Collect the rinsate as hazardous waste[5][6].

Disposal of Rinsed Containers: Once triple-rinsed, the container can typically be disposed of

in the regular trash after defacing the original label[6]. However, confirm this with your

institution's EHS guidelines.

Disposal Workflow and Logic Diagrams
The following diagrams illustrate the procedural flow for the proper disposal of 2-(Furan-2-
yl)acetic acid.
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Figure 1: Disposal Workflow for 2-(Furan-2-yl)acetic Acid
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Caption: Disposal Workflow for 2-(Furan-2-yl)acetic Acid
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Figure 2: Decision Logic for Container Decontamination
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Caption: Decision Logic for Container Decontamination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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